Cas no 88023-09-0 (Pentanoic acid, 2-acetyl-5-(dimethylamino)-4-methyl-, ethyl ester)

• Product name: Pentanoic acid, 2-acetyl-5-(dimethylamino)-4-methyl-, ethyl ester
• CAS No: 88023-09-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 648014
• PubChem ID: 71411355

Pentanoic acid, 2-acetyl-5-(dimethylamino)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-5-(dimethylamino)-4-methyl-, ethyl ester
• ethyl 2-acetyl-5-(dimethylamino)-4-methylpentanoate
• DTXSID10830971
• 88023-09-0
• SCHEMBL10870029

• Inchi： InChI=1S/C12H23NO3/c1-6-16-12(15)11(10(3)14)7-9(2)8-13(4)5/h9,11H,6-8H2,1-5H3
• InChI Key： QRSPVKIRVAUMHD-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC(C)CN(C)C)C(=O)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų